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Compound of Interest

Compound Name: Tena

Cat. No.: B1237005 Get Quote

This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and experimental protocols for researchers, scientists, and drug development

professionals investigating odor control strategies in heavy incontinence, with a focus on Tena
products.
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Issue Potential Cause Recommended Action

Persistent ammonia odor

despite using Tena products.

1. Incorrect Product Selection:

The absorbency level may be

insufficient for the volume of

urine, leading to leakage and

bacterial growth. 2. Infrequent

Changes: Prolonged wear

allows for bacterial proliferation

and the breakdown of urea into

ammonia.[1] 3. Dehydration:

Concentrated urine has a

stronger ammonia smell.[1] 4.

Urinary Tract Infection (UTI): A

UTI can cause foul-smelling

urine.

1. Re-evaluate Absorbency

Needs: Select a Tena product

specifically designed for heavy

or overnight incontinence. 2.

Increase Changing Frequency:

Adhere to a regular changing

schedule, even if the product

does not feel completely

saturated. 3. Ensure Adequate

Hydration: Promote sufficient

fluid intake to dilute urine,

unless medically

contraindicated. 4.

Recommend Medical

Consultation: Advise the

subject to seek medical

evaluation to rule out or treat a

UTI.

Skin irritation and odor.

1. Inadequate Skin Cleansing:

Residual urine on the skin can

lead to odor and skin

breakdown. 2. Incorrect

Cleansing Products: Harsh

soaps can disrupt the skin's

natural pH balance,

exacerbating irritation.

1. Implement a Regular Skin

Care Regimen: Use Tena's

skin care products, such as

cleansing creams and wipes,

during each product change. 2.

Use pH-Balanced Cleansers:

Opt for gentle, no-rinse

cleansers that are formulated

for delicate skin.
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Odor emanating from clothing

or bedding.

1. Micro-leaks: Even with a

highly absorbent product,

small leaks can occur, leading

to odor build-up on fabrics. 2.

Delayed Laundering: Allowing

soiled linens to sit enables

bacterial growth and odor

development.

1. Ensure Proper Product Fit:

Verify that the Tena product is

the correct size and applied

snugly to the body to prevent

gaps. 2. Promptly Wash Soiled

Items: Launder any soiled

clothing or bedding as soon as

possible using an antibacterial

laundry additive.

Frequently Asked Questions (FAQs)
Q1: What is the primary chemical cause of odor in incontinence?

A1: The primary cause of odor is the bacterial breakdown of urea, a component of urine, into

ammonia.[1] Fresh urine is often sterile and has a mild odor; however, once it is expelled from

the body and comes into contact with bacteria on the skin and in the environment, enzymatic

reactions convert urea into ammonia, which has a strong, pungent smell.

Q2: How do Tena products with "Odor Control" technology work?

A2: Tena products utilize super absorbent polymers (SAPs) within the core of the pad.[2] These

SAPs rapidly absorb and lock away urine, transforming it into a gel. This process has a dual

effect on odor control: it physically traps the urine, reducing its exposure to air and bacteria,

and it helps to maintain a lower pH level within the pad, which inhibits the growth of ammonia-

producing bacteria.[2]

Q3: Can diet or medication affect the odor of urine in individuals with incontinence?

A3: Yes, certain foods (e.g., asparagus, coffee) and medications can alter the scent of urine.

Additionally, some medical conditions, such as uncontrolled diabetes, can produce a distinct

sweet or fruity odor in the urine. It is important to consider these factors when evaluating the

source of unusual odors.

Q4: Are there specific Tena products recommended for heavy incontinence and significant odor

concerns?
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A4: For heavy incontinence and pronounced odor, it is recommended to use products with the

highest absorbency levels, such as the TENA ProSkin™ Super Briefs or TENA ProSkin™

Overnight™ Super Protective Underwear.[3][4] These products are designed for extended wear

and have advanced odor control technology.[4]

Quantitative Data Summary
The following table summarizes hypothetical performance data for Tena's super absorbent

polymer (SAP) technology in neutralizing ammonia. Note: This data is illustrative and based on

general principles of SAPs, as specific proprietary data from Tena is not publicly available.

Parameter Tena SAP Technology Standard Absorbent Material

Ammonia Neutralization

Capacity (mg/g of SAP)
150 - 200 50 - 75

Time to 50% Ammonia

Reduction (minutes)
10 - 15 30 - 45

Odor Control Duration (hours) 6 - 8 2 - 4

pH of Saturated Core 5.5 - 6.5 7.0 - 8.0

Experimental Protocols
1. Protocol for In-Vitro Ammonia Neutralization Assay

Objective: To quantify the ammonia-neutralizing capacity of an incontinence product's

absorbent core.

Methodology:

Excise the absorbent core material from the Tena product.

Prepare a standardized synthetic urine solution containing a known concentration of urea.

Incubate a pre-weighed amount of the absorbent core material with the synthetic urine in a

sealed chamber at 37°C.
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At specified time intervals (e.g., 0, 15, 30, 60, 120 minutes), measure the headspace

ammonia concentration using a gas detection tube or a photoionization detector.

Calculate the rate of ammonia reduction and the total ammonia absorption capacity per

gram of absorbent material.

2. Protocol for Sensory Panel Evaluation of Odor Control

Objective: To assess the effectiveness of an incontinence product in controlling odor over a

simulated wear period using a trained sensory panel.

Methodology:

Recruit and train a panel of sensory assessors to identify and rate the intensity of

ammonia odor on a standardized scale (e.g., 0-10).

Apply a standardized volume of synthetic urine to the Tena product and a control product.

Place each product in a sealed container and incubate at 37°C.

At set time points (e.g., 0, 2, 4, 6, 8 hours), present the containers to the sensory panel in

a randomized and blinded manner.

Record the odor intensity ratings for each product at each time point.

Statistically analyze the data to compare the odor control performance of the products

over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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